Cas no 2171741-15-2 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
• CAS No: 2171741-15-2
• MF: C₂₄H₂₈N₂O₅S
• MW: 456.554525375366
• CID: 5921884
• PubChem ID: 165545995
• Update Time: 2025-10-28

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid
• 2171741-15-2
• EN300-1514323
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]ethyl}sulfanyl)acetic acid

• Inchi： 1S/C24H28N2O5S/c1-2-7-21(23(29)25-12-13-32-15-22(27)28)26-24(30)31-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,2,7,12-15H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： UYXRGRMJIXSXQB-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 456.17189317g/mol
• Monoisotopic Mass: 456.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid

Comprehensive Overview of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171741-15-2)

In the realm of organic chemistry and pharmaceutical research, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171741-15-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected thiol derivative, is widely utilized in peptide synthesis, bioconjugation, and drug development. Its unique structure, featuring an Fmoc-protected amino group and a thioether linkage, makes it a versatile building block for designing complex biomolecules. Researchers are increasingly exploring its applications in targeted drug delivery and proteomics, aligning with the growing demand for precision medicine.

The compound's CAS No. 2171741-15-2 is a critical identifier for chemists and suppliers, ensuring accurate sourcing and regulatory compliance. With the rise of AI-driven drug discovery and high-throughput screening, the demand for specialized reagents like 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid has surged. Its role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as it enables the efficient incorporation of thiol-containing amino acids, a common challenge in peptide chemistry. This aligns with the broader trend of green chemistry, where minimizing side reactions and improving yield are paramount.

One of the most searched questions in this domain is: "How does Fmoc protection enhance peptide synthesis?" The answer lies in the compound's ability to provide temporary protection for the amino group, preventing unwanted side reactions during synthesis. The Fmoc group can be selectively removed under mild basic conditions, making it ideal for multi-step organic transformations. This feature is especially valuable in the synthesis of therapeutic peptides, a rapidly expanding market driven by advancements in biotechnology and personalized medicine.

Another hot topic is the compound's potential in bioconjugation strategies. The thioether linkage in 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid offers a stable yet flexible platform for attaching functional groups, such as fluorescent tags or drug payloads, to biomolecules. This has applications in antibody-drug conjugates (ADCs) and diagnostic imaging, areas that are gaining traction due to their potential in cancer therapy and early disease detection.

From a commercial perspective, the compound's CAS No. 2171741-15-2 is frequently searched by procurement specialists and researchers seeking high-purity batches. Suppliers often highlight its >95% HPLC purity and compatibility with automated synthesizers, catering to the needs of modern laboratories. The growing interest in peptide-based therapeutics and nanomedicine further underscores the importance of reliable and scalable synthesis tools like this Fmoc-protected derivative.

In summary, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoethyl}sulfanyl)acetic acid (CAS No. 2171741-15-2) is a pivotal reagent in contemporary chemical and biomedical research. Its applications span from peptide synthesis to bioconjugation, reflecting the interdisciplinary nature of modern science. As the fields of drug discovery and biomaterials continue to evolve, this compound is poised to play an even greater role in shaping the future of therapeutic innovation.